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Compound of Interest

Compound Name: 10-Deacetylyunnanxane

Cat. No.: B593532

For Researchers, Scientists, and Drug Development Professionals

Introduction

10-Deacetylyunnanxane is a natural product belonging to the taxane diterpenoid class of
compounds. These compounds are of significant interest to the scientific community due to the
well-known anticancer activity of prominent members of this family, such as Paclitaxel (Taxol®).
10-Deacetylyunnanxane is known to be isolated from the roots of Taxus x media, a hybrid of
the English and Japanese yew.[1] While the basic chemical identity of 10-
Deacetylyunnanxane has been established, a comprehensive public repository of its specific
physical, chemical, and biological properties is notably limited. This guide provides a summary
of the available information and outlines the standard experimental methodologies that would
be employed to fully characterize this compound.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 10-Deacetylyunnanxane is
presented in Table 1. It is important to note that crucial experimental data such as melting point,
boiling point, and specific solubility in common solvents are not readily available in the
reviewed literature. Taxanes, as a class, are generally known to be poorly soluble in water.[2]
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Property Value Source
Molecular Formula C29H440s Vendor Data
Molecular Weight 520.66 g/mol Vendor Data
Physical Description Powder Vendor Data
CAS Number 1333323-17-3 Vendor Data
Source Roots of Taxus x media [1]

Table 1: Known Physical and Chemical Properties of 10-Deacetylyunnanxane

Experimental Protocols

Detailed experimental protocols for the specific isolation, purification, and characterization of
10-Deacetylyunnanxane are not explicitly available. However, based on established methods
for other taxane diterpenoids, a general workflow can be described.

Isolation and Purification

The general procedure for isolating taxanes from Taxus species involves extraction from the
plant material followed by chromatographic separation. A plausible workflow for the isolation
and purification of 10-Deacetylyunnanxane is depicted in the following diagram.
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General Experimental Workflow for Isolation and Characterization

Extraction

Taxus x media roots (dried, powdered)

Y

Solvent Extraction
(e.g., Methanol or Ethanol)

Purification

Crude Extract

Y

Solvent-Solvent Partitioning

Y

Column Chromatography
(e.g., Silica Gel, Reverse Phase)

Y

Preparative HPLC

Y

Pure 10-Deacetylyunnanxane

Structural EJucidation & Purity Analysis

Y Y

NMR Spectroscopy

Mass Spectrometry (MS) (1H, 13C, 2D)

Infrared (IR) Spectroscopy Analytical HPLC

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b593532?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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